[(3E)-3-[[4-[(E)-[7,7-Dimethyl-3-oxo-4-(sulfomethyl)-2-bicyclo[2.2.1]heptanylidene]methyl]phenyl]methylidene]-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid

• CAS No.: 92761-26-7
• Product Name: [(3E)-3-[[4-[(E)-[7,7-Dimethyl-3-oxo-4-(sulfomethyl)-2-bicyclo[2.2.1]heptanylidene]methyl]phenyl]methylidene]-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid
• Molecular Formula: C28 H34 O8 S2
• Molecular Weight: 562.7 g/mol
• IUPAC Name: [(3E)-3-[[4-[(Z)-[7,7-dimethyl-3-oxo-4-(sulfomethyl)-2-bicyclo[2.2.1]heptanylidene]methyl]phenyl]methylidene]-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonic acid
• Standard InChI: InChI=1S/C28H34O8S2/c1-25(2)21-9-11-27(25,15-37(31,32)33)23(29)19(21)13-17-5-7-18(8-6-17)14-20-22-10-12-28(24(20)30,26(22,3)4)16-38(34,35)36/h5-8,13-14,21-22H,9-12,15-16H2,1-4H3,(H,31,32,33)(H,34,35,36)/b19-13-,20-14+
• Standard InChIKey: HEAHZSUCFKFERC-LRVMPXQBSA-N
• Isomeric SMILES: CC1(C2(C(=O)/C(=C\C3=CC=C(C=C3)/C=C/4\C(=O)C5(C(C4CC5)(C)C)CS(=O)(=O)O)/C1CC2)CS(=O)(=O)O)C
• SMILES: CC1(C2CCC1(C(=O)C2=CC3=CC=C(C=C3)C=C4C5CCC(C4=O)(C5(C)C)CS(=O)(=O)O)CS(=O)(=O)O)C
• Canonical SMILES: CC1(C2CCC1(C(=O)C2=CC3=CC=C(C=C3)C=C4C5CCC(C4=O)(C5(C)C)CS(=O)(=O)O)CS(=O)(=O)O)C
• Colorform: Solid
• Melting Point: 255 °C (decomposes)
• Description: Ecamsule is an organic compound which is added to many sunscreens to filter out UVA rays. It is a benzylidene camphor derivative, many of which are known for their excellent photostability. Ecamsule has been approved for use in the U.S. since 2006, but only at a specific concentration and only in a few products manufactured by L'Oreal. The company got approval for those products through a new drug application process.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 0.1507 mg/L at 25 °C (est)
• Synonyms: 3,3'-(1,4-phenylenedimethylidyne)bis(7,7-dimethyl-2-oxobicyclo(2.2.1)heptane-1-methanesulfonic acid); Ecamsule; Mexoryl SX; terephthalylidene dicamphor sulfonic acid
• Vapor Pressure: 6.28X10-23 mm Hg at 25 °C (est)
• Reference: 1: DeLeo VA, Clark S, Fowler J, Poncet M, Loesche C, Soto P. A new; ecamsule-containing SPF 40 sunscreen cream for the prevention of polymorphous; light eruption: a double-blind, randomized, controlled study in maximized outdoor; conditions. Cutis. 2009 Feb;83(2):95-103. PubMed PMID: 19326695.
• PubChem Compound: 146382
• Last Modified: Dec 23 2021